1,2,4-Triazole 1,2,4-Triazole 1H-1,2,4-triazole is a 1,2,4-triazole. It is a tautomer of a 3H-1,2,4-triazole and a 4H-1,2,4-triazole.
Brand Name: Vulcanchem
CAS No.: 288-88-0
VCID: VC0032235
InChI: InChI=1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)
SMILES: C1=NC=NN1
Molecular Formula: C2H3N3
Molecular Weight: 69.07 g/mol

1,2,4-Triazole

CAS No.: 288-88-0

Reference Standards

VCID: VC0032235

Molecular Formula: C2H3N3

Molecular Weight: 69.07 g/mol

1,2,4-Triazole - 288-88-0

CAS No. 288-88-0
Product Name 1,2,4-Triazole
Molecular Formula C2H3N3
Molecular Weight 69.07 g/mol
IUPAC Name 1H-1,2,4-triazole
Standard InChI InChI=1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)
Standard InChIKey NSPMIYGKQJPBQR-UHFFFAOYSA-N
SMILES C1=NC=NN1
Canonical SMILES C1=NC=NN1
Boiling Point 260 °C (decomposes)
260 °C
Colorform Needles from benzene/ethanol
Density g/cm³
Flash Point 170 °C closed cup
170 °C c.c.
Melting Point 120-121 °C
Physical Description DryPowder
BROWN SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR.
Description 1H-1,2,4-triazole is a 1,2,4-triazole. It is a tautomer of a 3H-1,2,4-triazole and a 4H-1,2,4-triazole.
Solubility Soluble in water, ethanol
In water, 4.24X10+5 mg/L at 25 °C (est)
Solubility in water, g/100ml at 20 °C: 125
Synonyms 1H-1,2,4-Triazole; s-Triazole; 3,4-Diazapyrrole; 4H-1,2,4-Triazole; NSC 8312
Vapor Pressure 0.6 mm Hg at 25 °C (est)
Vapor pressure, Pa at 20 °C:
PubChem Compound 9257
Last Modified Nov 11 2021
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